Cas no 1262396-25-7 (4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester)

• Product Name: 4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester
• CAS No: 1262396-25-7
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 2130474
• Update Time: 2025-10-28

4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester
• 1,2-Piperidinedicarboxylic acid, 4-oxo-, 1-(1,1-dimethylethyl) 2-(phenylmethyl) ester, (2S)-

• Inchi： 1S/C18H23NO5/c1-18(2,3)24-17(22)19-10-9-14(20)11-15(19)16(21)23-12-13-7-5-4-6-8-13/h4-8,15H,9-12H2,1-3H3/t15-/m0/s1
• InChI Key： SBVWMQPRTSJJHX-HNNXBMFYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)C[C@H]1C(OCC1=CC=CC=C1)=O

Additional information on 4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester

4-Oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 1262396-25-7, known as 4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a piperidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a benzyl ester moiety. The piperidine ring serves as the core structure, while the Boc group and benzyl ester are functional groups that play crucial roles in its chemical properties and applications.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. The 4-oxo functionality in the piperidine ring is particularly interesting, as it can undergo various transformations to yield diverse products. For instance, reduction of the ketone group can lead to secondary alcohols, which are valuable intermediates in drug design. Additionally, the Boc group is widely used as a protecting group in peptide synthesis, making this compound a versatile building block in organic synthesis.

The benzyl ester moiety further enhances the versatility of this compound. Ester groups are known for their reactivity under basic or acidic conditions, allowing for controlled cleavage to regenerate carboxylic acids or other derivatives. This feature makes 4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester a valuable intermediate in the preparation of more complex molecules, such as antibiotics or anti-inflammatory agents.

From a synthetic perspective, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions, oxidations, and protection/deprotection strategies. The stereochemistry at the 2(S) position is critical for its biological activity, as stereochemistry often dictates the pharmacokinetic properties of drugs. Recent advancements in asymmetric synthesis have enabled researchers to efficiently prepare this compound with high enantiomeric excess, ensuring its suitability for downstream applications.

In terms of applications, 4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester has shown promise in drug discovery programs targeting various therapeutic areas. For example, its derivatives have been investigated for their potential as inhibitors of enzymes involved in cancer progression or neurodegenerative diseases. The ability to modify the substituents on the piperidine ring and other parts of the molecule allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

Moreover, this compound serves as a valuable tool in medicinal chemistry education and research. Its structure provides an excellent example of how functional groups can be strategically incorporated into a molecule to achieve desired chemical and biological properties. Students and researchers alike can benefit from studying its synthesis and reactivity to gain insights into modern organic chemistry techniques.

In conclusion, 4-oxo-1-(tert-butoxycarbonyl)piperidine-2(S)-carboxylic acid benzyl ester (CAS No. 1262396-25-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and versatile functional groups make it an invaluable asset in the development of novel therapeutic agents and advanced chemical building blocks.